Cas no 53314-38-8 (2-(Dimethylphosphoryl)propan-2-ol)

2-(Dimethylphosphoryl)propan-2-ol is an organophosphorus compound characterized by a phosphoryl group attached to a tertiary alcohol moiety. Its molecular structure, featuring both phosphonate and hydroxyl functionalities, makes it a versatile intermediate in organic synthesis and coordination chemistry. The compound exhibits stability under a range of conditions, facilitating its use in reactions such as phosphorylation and ligand formation. Its polar nature enhances solubility in common organic solvents, while the steric hindrance from the dimethylphosphoryl and tertiary alcohol groups can influence reactivity and selectivity in synthetic applications. This compound is particularly valued in the development of specialized phosphonates and as a building block for advanced materials.
2-(Dimethylphosphoryl)propan-2-ol structure
53314-38-8 structure
Product Name:2-(Dimethylphosphoryl)propan-2-ol
CAS No:53314-38-8
MF:C5H13O2P
MW:136.129282712936
CID:6602975
PubChem ID:157709165
Update Time:2025-06-28

2-(Dimethylphosphoryl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-37337836
    • 53314-38-8
    • 2-(dimethylphosphoryl)propan-2-ol
    • 2-(Dimethylphosphoryl)propan-2-ol
    • Inchi: 1S/C5H13O2P/c1-5(2,6)8(3,4)7/h6H,1-4H3
    • InChI Key: CWCIECAZAREDEB-UHFFFAOYSA-N
    • SMILES: P(C)(C)(C(C)(C)O)=O

Computed Properties

  • Exact Mass: 136.06531665g/mol
  • Monoisotopic Mass: 136.06531665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-(Dimethylphosphoryl)propan-2-ol

Introduction to 2-(Dimethylphosphoryl)propan-2-ol (CAS No. 53314-38-8)

2-(Dimethylphosphoryl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 53314-38-8, is a significant compound in the field of organophosphorus chemistry. This compound belongs to the class of phosphoryl esters, characterized by the presence of a phosphoryl group linked to an alcohol moiety. The molecular structure of this compound consists of a propan-2-ol backbone with a dimethylphosphoryl group attached to the second carbon atom, making it a versatile intermediate in synthetic chemistry and pharmaceutical applications.

The synthesis and reactivity of 2-(Dimethylphosphoryl)propan-2-ol have been extensively studied due to its utility in various chemical transformations. The compound's ability to act as a phosphorylating agent has made it valuable in the preparation of more complex organophosphorus derivatives. These derivatives find applications in agrochemicals, pharmaceuticals, and materials science, underscoring the importance of 2-(Dimethylphosphoryl)propan-2-ol as a building block.

Recent advancements in the field have highlighted the role of this compound in catalytic processes. Researchers have demonstrated that 2-(Dimethylphosphoryl)propan-2-ol can serve as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon and carbon-heteroatom bonds. This has opened new avenues for the development of novel synthetic methodologies, particularly in the context of asymmetric synthesis where control over stereochemistry is crucial.

In pharmaceutical research, 2-(Dimethylphosphoryl)propan-2-ol has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The phosphoryl group can be readily modified to introduce various functional groups, allowing for the creation of compounds with specific biological activities. For instance, derivatives of this compound have been investigated for their roles as enzyme inhibitors and modulators of signal transduction pathways. These studies are particularly relevant in the development of treatments for neurological disorders and inflammatory conditions.

The chemical properties of 2-(Dimethylphosphoryl)propan-2-ol also make it a valuable tool in materials science. Its ability to form stable complexes with metals has led to its use in the development of novel catalysts and materials with enhanced thermal and chemical stability. These applications are particularly important in industries where high-performance materials are required, such as aerospace and automotive sectors.

From an industrial perspective, the production and handling of 2-(Dimethylphosphoryl)propan-2-ol must adhere to stringent quality control measures to ensure consistency and purity. Advances in synthetic techniques have enabled more efficient and scalable production methods, reducing costs and improving accessibility for researchers and manufacturers alike. The compound's stability under various storage conditions also makes it a practical choice for industrial applications where long-term viability is essential.

The environmental impact of using 2-(Dimethylphosphoryl)propan-2-ol has also been a focus of recent research. Studies have investigated its degradation pathways and potential effects on ecosystems. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These initiatives align with broader trends in sustainable chemistry, emphasizing the need for environmentally responsible practices in chemical manufacturing.

Future directions in the study of 2-(Dimethylphosphoryl)propan-2-ol are likely to include further exploration of its catalytic applications and biological activities. The integration of computational chemistry techniques will aid in understanding its reactivity at a molecular level, enabling more precise control over its transformations. Additionally, collaborations between academia and industry will be crucial in translating laboratory findings into practical applications that address societal needs.

In summary, 2-(Dimethylphosphoryl)propan-2-ol (CAS No. 53314-38-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate, catalyst, and precursor for bioactive molecules underscores its importance in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound will remain a cornerstone in both academic and industrial settings.

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